Cas no 137109-42-3 (3H-Pyrrolo[4,3,2-gh]-1,4-benzodiazonin-3-one,9-[(1S,2S)-2,3-dihydroxy-1-(1H-indol-3-yl)propyl]-1,2,4,5,6,8-hexahydro-5-(hydroxymethyl)-1-methyl-2-(1-methylethyl)-,(2S,5S)-)

• Product Name: 3H-Pyrrolo[4,3,2-gh]-1,4-benzodiazonin-3-one,9-[(1S,2S)-2,3-dihydroxy-1-(1H-indol-3-yl)propyl]-1,2,4,5,6,8-hexahydro-5-(hydroxymethyl)-1-methyl-2-(1-methylethyl)-,(2S,5S)-
• CAS No: 137109-42-3
• MF: C₂₈H₃₄N₄O₄
• MW: 490.593966960907
• CID: 141529
• PubChem ID: 132024
• Update Time: 2025-04-19

3H-Pyrrolo[4,3,2-gh]-1,4-benzodiazonin-3-one,9-[(1S,2S)-2,3-dihydroxy-1-(1H-indol-3-yl)propyl]-1,2,4,5,6,8-hexahydro-5-(hydroxymethyl)-1-methyl-2-(1-methylethyl)-,(2S,5S)- Chemical and Physical Properties

Names and Identifiers

• 3H-Pyrrolo[4,3,2-gh]-1,4-benzodiazonin-3-one,9-[(1S,2S)-2,3-dihydroxy-1-(1H-indol-3-yl)propyl]-1,2,4,5,6,8-hexahydro-5-(hydroxymethyl)-1-methyl-2-(1-methylethyl)-,(2S,5S)-
• 3H-Pyrrolo[4,3,2-gh]-1,4-benzodiazonin-3-one,9-[(1S,2S)-2,3-dihydroxy-1-(1H-indol-3-yl)propyl]-1,2,4,5,6,8-hexahydro-5-(hydro
• Cytoblastin
• 3H-Pyrrolo(4,3,2-gh)-1,4-benzodiazonin-3-one, 9-(2,3-dihydroxy-1-(1H-indol-3-yl)propyl)-1,2,4,5,6,8-hexahydro-5-(hydroxymethyl)-1-methyl-2-(1-methylethyl)-
• 9-[2,3-dihydroxy-1-(1H-indol-3-yl)propyl]-5-(hydroxymethyl)-1-methyl-2-(propan-2-yl)-1,2,4,5,6,8-hexahydro-3H-[1,4]diazonino[7,6,5-cd]indol-3-one
• 137109-42-3
• CHEMBL1995098
• NSC654239
• NCI60_018832
• 5-[2,3-dihydroxy-1-(1H-indol-3-yl)propyl]-13-(hydroxymethyl)-9-methyl-10-propan-2-yl-3,9,12-triazatricyclo[6.6.1.04,15]pentadeca-1,4,6,8(15)-tetraen-11-one
• NSC-654239
• Cytoblastine
• NSC 654239

• Inchi： 1S/C28H34N4O4/c1-15(2)27-28(36)31-17(13-33)10-16-11-30-26-19(8-9-22(24(16)26)32(27)3)25(23(35)14-34)20-12-29-21-7-5-4-6-18(20)21/h4-9,11-12,15,17,23,25,27,29-30,33-35H,10,13-14H2,1-3H3,(H,31,36)
• InChI Key： NXVPLRFWXAISBZ-UHFFFAOYSA-N
• SMILES： OC(CO)C(C1=CNC2C=CC=CC1=2)C1=CC=C2C3C(=CNC=31)CC(CO)NC(C(C(C)C)N2C)=O

Computed Properties

• Exact Mass: 490.25822
• Monoisotopic Mass: 490.258
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 36
• Rotatable Bond Count: 6
• Complexity: 768
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 2.8
• Topological Polar Surface Area: 125Ų

Experimental Properties

• Density: 1.292
• Boiling Point: 875.2°C at 760 mmHg
• Flash Point: 483.1°C
• Refractive Index: 1.665
• PSA: 124.61

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Alpha amino acid amides